Cas no 6214-48-8 (Ethyl 2-(pyrimidin-5-yl)acetate)

• Product Name: Ethyl 2-(pyrimidin-5-yl)acetate
• CAS No: 6214-48-8
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD11656634
• CID: 501084
• PubChem ID: 21471619
• Update Time: 2025-04-19

Ethyl 2-(pyrimidin-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(pyrimidin-5-yl)acetate
• 5-Pyrimidineacetic acid ethyl ester
• ethyl 2-pyrimidin-5-ylacetate
• 5-ethoxycarbonylmethylpyrimidine
• DTXSID70614355
• F53477
• JYFYKRSTLSLCFM-UHFFFAOYSA-N
• 6214-48-8
• AKOS011779393
• ethyl 5-pyrimidinylacetate
• CS-0045888
• J-520654
• Ethyl (pyrimidin-5-yl)acetate
• SCHEMBL8863393
• ZB0754
• SB56248

• MDL： MFCD11656634
• Inchi： 1S/C8H10N2O2/c1-2-12-8(11)3-7-4-9-6-10-5-7/h4-6H,2-3H2,1H3
• InChI Key： JYFYKRSTLSLCFM-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1=CN=CN=C1)=O

Computed Properties

• Exact Mass: 166.07400
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• Density: 1.144
• Boiling Point: 256.2℃ at 760 mmHg
• Flash Point: 108.7 °C
• PSA: 52.08000
• LogP: 0.58220